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Compound of Interest

Compound Name: L-Alanine 4-nitroanilide

Cat. No.: B555782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of L-Alanine 4-nitroanilide hydrochloride. Designed for researchers, scientists,

and professionals in drug development, this document details the physicochemical properties,

solubility in various solvents, and methodologies for its use in enzymatic assays.

Core Physicochemical Properties
L-Alanine 4-nitroanilide hydrochloride is a chromogenic substrate widely used for the

determination of aminopeptidase activity.[1][2] Its hydrochloride form enhances its solubility in

aqueous solutions.[1][3] The key physical and chemical properties are summarized in the table

below.

Property Value Reference

CAS Number 31796-55-1

Molecular Formula C₉H₁₁N₃O₃ · HCl

Molecular Weight 245.66 g/mol

Appearance Light yellowish powder

Purity ≥99% (TLC)

Storage Temperature -20°C
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Solubility Profile
The solubility of L-Alanine 4-nitroanilide hydrochloride is a critical factor for its application in

biochemical assays, which are typically conducted in aqueous buffers.

Aqueous Solubility
The solubility of L-Alanine 4-nitroanilide hydrochloride in water is well-documented.

Solvent Solubility Observations Reference

Water 50 mg/mL
Clear to very slightly

hazy solution

Organic Solvent Solubility
While specific quantitative data for the solubility of L-Alanine 4-nitroanilide hydrochloride in

various organic solvents is not readily available in the literature, the presence of the nitrophenyl

group is known to enhance its reactivity and solubility in a range of solvents.[1] For a related

compound, L-Alanine methyl ester (hydrochloride), the approximate solubilities in common

organic solvents are provided as an estimate.

Solvent

Estimated Solubility of a
Related Compound (L-
Alanine methyl ester
hydrochloride)

Reference

Ethanol ~30 mg/mL [4]

DMSO ~20 mg/mL [4]

Dimethylformamide (DMF) ~20 mg/mL [4]

Note: These values are for a structurally similar compound and should be used as a general

guideline. Empirical determination is recommended for precise applications.

Experimental Protocols
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General Protocol for Determining Solubility
While a specific, detailed experimental protocol for determining the solubility of L-Alanine 4-
nitroanilide hydrochloride is not extensively published, a standard method can be employed.

This generally involves adding increasing amounts of the solute to a fixed volume of the solvent

at a constant temperature and observing the point at which no more solute dissolves.

Materials:

L-Alanine 4-nitroanilide hydrochloride

Solvent of interest (e.g., water, ethanol, DMSO)

Volumetric flasks

Magnetic stirrer and stir bars

Analytical balance

Temperature-controlled environment (e.g., water bath)

Filtration apparatus (e.g., syringe filters)

Procedure:

Prepare a series of saturated solutions by adding an excess amount of L-Alanine 4-
nitroanilide hydrochloride to a known volume of the solvent in a sealed container.

Equilibrate the solutions at a constant temperature with continuous stirring for a sufficient

period (e.g., 24 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solute to settle.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

transferred. Filtration through a suitable membrane filter (e.g., 0.22 µm) is recommended.

Determine the concentration of the dissolved L-Alanine 4-nitroanilide hydrochloride in the

filtrate using a suitable analytical method, such as UV-Vis spectrophotometry at its maximum
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absorbance wavelength.

Calculate the solubility in mg/mL or other desired units.

Enzymatic Assay Protocol using L-Alanine 4-nitroanilide
Hydrochloride
L-Alanine 4-nitroanilide hydrochloride serves as a substrate for measuring the activity of

aminopeptidases. The enzymatic cleavage of the amide bond releases the chromophore p-

nitroaniline (pNA), which can be quantified spectrophotometrically at 405 nm.[5]

Materials:

L-Alanine 4-nitroanilide hydrochloride solution (substrate)

Enzyme solution (e.g., aminopeptidase)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

Stop Solution (e.g., 30% acetic acid)

96-well microplate

Microplate reader

Procedure:

Prepare a p-nitroaniline standard curve: Create a series of dilutions of a known concentration

of p-nitroaniline in the assay buffer to establish a standard curve of absorbance versus

concentration.

Reaction Setup: In a 96-well plate, add the assay buffer and the enzyme solution.

Initiate Reaction: Add the L-Alanine 4-nitroanilide hydrochloride substrate solution to each

well to start the enzymatic reaction.

Incubation: Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a

predetermined time (e.g., 10-30 minutes), ensuring the reaction remains in the linear range.
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Stop Reaction: Terminate the reaction by adding the stop solution to each well.

Measurement: Measure the absorbance of each well at 405 nm using a microplate reader.

Calculation: Subtract the absorbance of a blank control (no enzyme) from all readings. Use

the p-nitroaniline standard curve to determine the concentration of pNA produced in each

sample, which is directly proportional to the enzyme activity.
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Caption: Factors influencing the solubility of L-Alanine 4-nitroanilide HCl.

Experimental Workflow for Enzymatic Assay
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Workflow for Aminopeptidase Activity Assay
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(e.g., 37°C for 10-30 min)
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Caption: Workflow for aminopeptidase activity assay using L-Alanine 4-nitroanilide HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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